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Compound of Interest

Compound Name: Nitroterephthalic acid

Cat. No.: B051535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for handling Nitroterephthalic acid. The information is compiled from Safety

Data Sheets (SDS) and general toxicological literature to ensure a high standard of safety in

the laboratory. Due to a lack of specific toxicological studies on Nitroterephthalic acid, this

guide also includes information on structurally related compounds and general methodologies

for assessing the toxicity of nitroaromatic compounds.

Chemical and Physical Properties
Nitroterephthalic acid is a white to off-white crystalline powder. A summary of its key physical

and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Nitroterephthalic Acid
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Property Value Reference

Chemical Formula C₈H₅NO₆ [1]

Molecular Weight 211.13 g/mol [1]

Appearance White to off-white powder [1]

Melting Point 270-272 °C [1]

Solubility Very soluble in water [1]

pKa 1.77 [1]

CAS Number 610-29-7 [1]

Hazard Identification and Classification
Nitroterephthalic acid is classified as an irritant. The primary hazards are associated with eye,

skin, and respiratory tract irritation.[2] Ingestion may cause gastrointestinal irritation.[1]

Table 2: GHS Hazard Classification for Nitroterephthalic Acid

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source: GHS information aggregated from multiple sources.

Toxicological Profile
Specific toxicological data for Nitroterephthalic acid, such as LD50 or LC50 values, are not

readily available.[3] The toxicological properties have not been fully investigated.[4] However,
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due to its classification as an irritant, direct contact should be avoided. Chronic effects may be

delayed.[3]

For context, studies on the parent compound, terephthalic acid, have shown it to have low

acute toxicity and to be non-mutagenic in Ames, chromosome aberration, and micronucleus

tests.[3][5][6] The addition of a nitro group can significantly alter the toxicological profile of a

compound. Nitroaromatic compounds are known to be a class of chemicals with a broad

spectrum of mutagenic, genotoxic, and carcinogenic properties, often dependent on the

metabolic activation of the nitro group.[7][8][9]

Experimental Protocols for Toxicity Assessment
While specific experimental data for Nitroterephthalic acid is unavailable, the following are

detailed methodologies for key in vitro assays that would be used to assess its potential

toxicity.

Bacterial Reverse Mutation Assay (Ames Test)
This test is used to evaluate the potential of a substance to induce gene mutations.

Methodology:

Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA102, TA1535,

TA1537) and Escherichia coli (e.g., WP2 uvrA) are used, which are auxotrophic for histidine

or tryptophan, respectively.[3][10]

Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix), typically derived from rat liver, to mimic mammalian metabolism.

[3]

Procedure (Plate Incorporation Method):[11][12]

A mixture of the bacterial tester strain, the test compound at various concentrations, and (if

required) the S9 mix is added to molten top agar.

This mixture is poured onto a minimal glucose agar plate.

The plates are incubated at 37°C for 48-72 hours.[13]
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Data Analysis: The number of revertant colonies (colonies that have regained the ability to

synthesize the essential amino acid) is counted. A substance is considered mutagenic if it

causes a dose-dependent increase in the number of revertant colonies compared to the

negative control.[10]

In Vitro Mammalian Cell Micronucleus Assay
This assay detects chromosomal damage (clastogenicity) or effects on the mitotic apparatus

(aneugenicity).

Methodology:

Cell Lines: Commonly used cell lines include Chinese Hamster Ovary (CHO), V79, or human

peripheral blood lymphocytes.[3]

Treatment: Cells are exposed to at least three concentrations of the test compound, with and

without S9 metabolic activation.

Cytokinesis Block: Cytochalasin B is added to the cell cultures to block cytokinesis, resulting

in binucleated cells that have completed one nuclear division.[14][15]

Harvesting and Staining: After an appropriate incubation period, cells are harvested, fixed,

and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

Scoring: Micronuclei are scored in a predetermined number of binucleated cells (e.g., 1000-

2000) per concentration.[15]

Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated

cells indicates a genotoxic effect.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay
This assay measures the release of the cytosolic enzyme LDH from cells with damaged

membranes, indicating cytotoxicity.

Methodology:[16][17][18]
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Cell Seeding: Plate cells in a 96-well plate at a suitable density and allow them to adhere

overnight.

Treatment: Expose cells to various concentrations of the test compound. Include untreated

cells as a negative control and cells treated with a lysis buffer as a positive control (maximum

LDH release).[18]

Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

LDH Measurement:

Transfer a portion of the cell culture supernatant to a new 96-well plate.

Add the LDH assay reaction mixture, which contains lactate, NAD+, and a tetrazolium salt.

Incubate at room temperature, protected from light, for approximately 30 minutes.

Add a stop solution.

Data Analysis: Measure the absorbance at a specific wavelength (e.g., 490 nm). The amount

of color produced is proportional to the amount of LDH released and, therefore, the level of

cytotoxicity.

Health and Safety Recommendations
Personal Protective Equipment (PPE)
A summary of recommended PPE is provided in Table 3.

Table 3: Recommended Personal Protective Equipment
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Body Part Recommended Protection Specifications/Standards

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield should be worn if there

is a risk of splashing.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A long-

sleeved laboratory coat.

Inspect gloves for any signs of

degradation or puncture before

use.

Respiratory

Use in a well-ventilated area. A

NIOSH/MSHA approved

respirator is recommended if

dust is generated or ventilation

is inadequate.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1]

Body
Long-sleeved clothing or lab

coat to prevent skin exposure.
[1]

Handling and Storage
Handling: Wash hands thoroughly after handling.[1] Avoid creating dust.[1] Use in a well-

ventilated area, preferably in a chemical fume hood.[17] Avoid contact with eyes, skin, and

clothing.[1] Do not eat, drink, or smoke in the laboratory area.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep

away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Emergency Procedures
First Aid Measures
Table 4: First Aid Measures for Nitroterephthalic Acid Exposure
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation persists.[3]

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[3]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water. Seek medical

attention.[3]

Accidental Release Measures
Small Spills: Carefully sweep up the material, avoiding dust generation, and place it into a

suitable, labeled container for disposal.[1]

Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from

entering drains. Collect the material and place it in a designated container for hazardous

waste disposal.[19]

Firefighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1]

Hazards: During a fire, irritating and highly toxic gases, including nitrogen oxides and carbon

monoxide, may be generated.[1]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1]
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Visualizations
The following diagrams illustrate key safety workflows for handling Nitroterephthalic acid.

Preparation
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Decontaminate Work Area

Dispose of Waste Properly
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Click to download full resolution via product page

Standard Operating Procedure for Handling Nitroterephthalic Acid.

Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain Spill with Inert Material

Collect Spilled Material

Decontaminate Spill Area

Dispose of Contaminated Waste

Report Incident

Click to download full resolution via product page

Workflow for Responding to a Spill of Nitroterephthalic Acid.
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Conclusion
Nitroterephthalic acid should be handled with care, adhering to the safety precautions

outlined in this guide. While specific toxicological data is limited, its classification as an irritant

and the general concerns associated with nitroaromatic compounds warrant the use of

appropriate personal protective equipment and engineering controls to minimize exposure.

Further research is needed to fully characterize the toxicological profile of this compound. In

the absence of such data, a cautious approach is paramount for ensuring the health and safety

of laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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